4-Cyanophenyl 4-hydroxybenzoate

Specification

• CAS No.: 70568-47-7
• Molecular Formula: C14H9NO3
• Molecular Weight: 239.23 g/mol
• IUPAC Name: (4-cyanophenyl) 4-hydroxybenzoate
• Standard InChI: InChI=1S/C14H9NO3/c15-9-10-1-7-13(8-2-10)18-14(17)11-3-5-12(16)6-4-11/h1-8,16H
• Standard InChI Key: XAZYJGRIISZODM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C#N)OC(=O)C2=CC=C(C=C2)O
• Canonical SMILES: C1=CC(=CC=C1C#N)OC(=O)C2=CC=C(C=C2)O

Introduction

Chemical Identity and Basic Properties

4-Cyanophenyl 4-hydroxybenzoate is an organic compound with the molecular formula C14H9NO3 and a molecular weight of 239.22616. It is identified by the CAS number 70568-47-7 in chemical databases and research literature. The compound's structure consists of a 4-hydroxybenzoate moiety connected to a 4-cyanophenyl group through an ester linkage.

Physical and Chemical Characteristics

The chemical structure of 4-Cyanophenyl 4-hydroxybenzoate features key functional groups that contribute to its properties and reactivity. These include a cyano group (-CN), a phenyl ring, an ester linkage, and a hydroxyl group (-OH). These functional groups enable the compound to participate in various chemical interactions and give rise to its unique physical properties.

Structural Identification

The compound can be structurally represented as shown in chemical databases. Its molecular structure contributes to its potential applications, particularly in research related to liquid crystalline materials.

Property	Value
Molecular Formula	C14H9NO3
Molecular Weight	239.22616
CAS Number	70568-47-7
Physical State	Solid (inferred)
Primary Use	Laboratory research

Applications in Research

4-Cyanophenyl 4-hydroxybenzoate has specific applications in scientific research, primarily focused on material science and molecular behavior studies.

Liquid Crystal Research

The compound has been studied in the context of mesomorphic properties and is relevant to research on liquid crystal phases. It appears in scientific literature related to polar orthogonal smectic phases, suggesting its importance in understanding complex molecular arrangements in liquid crystalline states.

Biaxial Smectic Phase Studies

Research indicates that 4-Cyanophenyl 4-hydroxybenzoate may be relevant to studies of biaxial smectic phases, which were theoretically predicted by researchers including McMillan and de Gennes. These phases, also referred to as smectic CM phases, represent specific molecular arrangements in liquid crystal systems with potential technological applications.

Molecular Organization Research

The compound's molecular structure, featuring both cyano and hydroxyl groups, makes it valuable for studying molecular organization in condensed phases. Such research contributes to fundamental understanding of intermolecular forces and self-assembly behaviors.

Current Research Findings

Research involving 4-Cyanophenyl 4-hydroxybenzoate has contributed to understanding specialized molecular arrangements and behaviors.

Mesomorphic Property Investigations

The compound has been investigated for its mesomorphic properties, which relate to intermediate states of matter between crystalline solids and isotropic liquids. These properties are valuable in understanding phase transitions and molecular organization.

Relationship to Bent-Core Molecules

Literature mentions 4-Cyanophenyl 4-hydroxybenzoate in the context of bent-core (BC) molecules, which have been extensively studied due to their unique electro-optical switching capabilities in mesophases. These molecules can exhibit fascinating properties, including polar switching despite being composed of achiral molecules.